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Compound of Interest

Compound Name: MS8847

Cat. No.: B15543826

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel chemical compounds are paramount to ensuring laboratory safety and

environmental protection. MS8847 is a potent, research-grade PROTAC (Proteolysis-targeting

chimera) EZH2 degrader. Due to its novelty, a specific Safety Data Sheet (SDS) with detailed

disposal instructions is not readily available. Therefore, MS8847 must be handled and disposed

of with the conservative assumption that it is a hazardous compound with unknown toxicity and

environmental impact.

This guide provides essential, step-by-step procedures for the safe disposal of MS8847,

aligning with best practices for managing uncharacterized and potent research chemicals.

Compound Information
While specific hazard data is unavailable, understanding the nature of MS8847 is crucial for

appreciating its potential potency and the need for cautious handling.
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Property Description

Compound Name MS8847

Compound Type PROTAC (Proteolysis-targeting chimera)

Mechanism of Action

A highly potent EZH2 PROTAC degrader that

recruits the E3 ligase von Hippel-Lindau (VHL)

and potently degrades EZH2 in a ubiquitin-

proteasome system-dependent manner.

Primary Use

For research use only. It has been shown to

effectively inhibit the growth of acute myeloid

leukemia (AML) and triple-negative breast

cancer (TNBC) cells.

Known Hazards

The toxicity and potency of this chemical are not

fully known. As a potent biological modulator, it

should be treated as hazardous. Avoid

inhalation, skin contact, eye contact, and

accidental ingestion.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure that all handling of MS8847 (both in its pure

form and in solution) is conducted with strict adherence to safety protocols.

Personal Protective Equipment (PPE): At a minimum, wear a laboratory coat, safety goggles

with side shields, and chemical-resistant gloves (nitrile gloves are a common choice).[1] For

procedures with a higher risk of aerosolization, such as handling the solid compound,

additional respiratory protection may be necessary.[1]

Ventilation: All handling of MS8847 should occur inside a certified chemical fume hood to

prevent the inhalation of dust or vapors and to contain any potential spills.[2][3]

Spill Management: Maintain a readily accessible spill kit appropriate for potent chemical

compounds. In the event of a spill, evacuate the area, ensure adequate ventilation, and

follow your institution's established spill response procedures.[4]
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Step-by-Step Disposal Procedure for MS8847
The absence of a specific SDS necessitates a universal hazardous waste disposal procedure.

The foundational principle is to treat the compound as hazardous and to consult your

institution's Environmental Health and Safety (EHS) office for final disposal.[2][3]

Step 1: Waste Segregation and Collection

Do Not Mix: Do not mix MS8847 waste with any other chemical waste streams.[3] Proper

segregation is crucial to prevent dangerous chemical reactions.[2]

Liquid Waste: Collect all solutions containing MS8847 (e.g., from experiments, stock

solutions) in a designated, leak-proof, and chemically compatible hazardous waste container.

Solid Waste: Collect all materials contaminated with MS8847, such as pipette tips, gloves,

weighing papers, and vials, in a separate, sealed, and clearly labeled hazardous waste

container.[1][3] For chemically contaminated broken glass or sharps, use a designated

puncture-resistant container.[5]

Step 2: Containerization and Labeling

Container Integrity: Use only sturdy, chemically resistant containers with secure, tight-fitting

lids.[6]

Labeling: As soon as the first drop of waste is added, the container must be clearly labeled.

[2] The label must include:

The words "Hazardous Waste".[2]

The full chemical name: "MS8847".

The approximate concentration and volume of MS8847 and the identity of any solvents in

the container.

The accumulation start date (the date the first waste was added).[2]

The name and contact information of the principal investigator or responsible researcher.

[2]
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Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the sealed and labeled waste containers in a designated Satellite

Accumulation Area within the laboratory.[7]

Safe Storage: The SAA must be under the control of laboratory personnel, away from

sources of ignition, and segregated from incompatible chemicals.[3][7] Ensure secondary

containment is used for all liquid hazardous waste.[6]

Step 4: Arranging for Final Disposal

Contact EHS: When the waste container is full or has reached the storage time limit set by

your institution, submit a hazardous waste pickup request to your EHS office.[3]

Provide Information: Provide the EHS office with all available information about MS8847,

including its identity as a potent PROTAC degrader and any solvents used.

Professional Disposal: The ultimate disposal of this uncharacterized waste must be handled

by a licensed hazardous waste disposal company arranged by your EHS office.[3] Never

dispose of MS8847 down the drain or in the regular trash.[4][6]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of a research

chemical like MS8847, for which a specific Safety Data Sheet is unavailable.
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Caption: Logical workflow for the proper disposal of MS8847.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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